Cas no 385398-80-1 (Sodium (5-Sulfonatopentyl) Methanethiosulfonate)

Sodium (5-Sulfonatopentyl) Methanethiosulfonate is a water-soluble, sulfhydryl-reactive compound commonly used in bioconjugation and protein modification applications. Its key advantage lies in its ability to introduce a stable thioether linkage while also incorporating a sulfonate group, enhancing solubility in aqueous environments. The extended 5-carbon spacer arm provides flexibility, minimizing steric hindrance during conjugation. This reagent is particularly useful for site-specific labeling of cysteine residues in proteins, enabling precise control over modification sites. The sulfonate group imparts negative charge, which can improve protein stability and reduce aggregation. Its reactivity is selective under mild conditions, making it suitable for sensitive biological systems. The compound is often employed in structural studies, diagnostics, and therapeutic protein engineering.
Sodium (5-Sulfonatopentyl) Methanethiosulfonate structure
385398-80-1 structure
Product Name:Sodium (5-Sulfonatopentyl) Methanethiosulfonate
CAS No:385398-80-1
MF:C6H13NaO5S3
MW:284.349189519882
CID:825725
PubChem ID:5067942
Update Time:2025-10-31

Sodium (5-Sulfonatopentyl) Methanethiosulfonate Chemical and Physical Properties

Names and Identifiers

    • Sodium (5-Sulfonatopentyl) Methanethiosulfonate
    • MTSPES
    • 5-[(Methylsulfonyl)thio]-1-pentanesulfonic Acid Sodium Salt
    • AC1NNFCG
    • CTK8G3134
    • Sodium 5-methylsulfonylsulfanylpentane-1-sulfonate
    • AKOS030239739
    • sodium;5-methylsulfonylsulfanylpentane-1-sulfonate
    • Sodium 5-((methylsulfonyl)thio)pentane-1-sulfonate
    • Sodium (5-Sulfonatopentyl)methanethiosulfonate
    • DTXSID60407995
    • 385398-80-1
    • Inchi: 1S/C6H14O5S3.Na/c1-13(7,8)12-5-3-2-4-6-14(9,10)11;/h2-6H2,1H3,(H,9,10,11);/q;+1/p-1
    • InChI Key: CJQAFCNPHSJCHZ-UHFFFAOYSA-M
    • SMILES: S(CCCCCSS(C)(=O)=O)(=O)(=O)[O-].[Na+]

Computed Properties

  • Exact Mass: 283.98239
  • Monoisotopic Mass: 283.98228131g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 7
  • Complexity: 336
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 133Ų

Experimental Properties

  • Melting Point: 200-210°C
  • Stability/Shelf Life: Moisture Sensitive: Desiccate
  • PSA: 77.51

Sodium (5-Sulfonatopentyl) Methanethiosulfonate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
S672500-10mg
Sodium (5-Sulfonatopentyl) Methanethiosulfonate
385398-80-1
10mg
$ 173.00 2023-09-06
TRC
S672500-100mg
Sodium (5-Sulfonatopentyl) Methanethiosulfonate
385398-80-1
100mg
$ 1355.00 2023-09-06
SHENG KE LU SI SHENG WU JI SHU
sc-212936-10 mg
Sodium (5-Sulfonatopentyl)methanethiosulfonate,
385398-80-1
10mg
¥2,708.00 2023-07-10
SHENG KE LU SI SHENG WU JI SHU
sc-212936-10mg
Sodium (5-Sulfonatopentyl)methanethiosulfonate,
385398-80-1
10mg
¥2708.00 2023-09-05

Additional information on Sodium (5-Sulfonatopentyl) Methanethiosulfonate

Sodium (5-Sulfonatopentyl) Methanethiosulfonate: A Comprehensive Overview

Sodium (5-Sulfonatopentyl) Methanethiosulfonate, also known by its CAS number 385398-80-1, is a versatile compound with significant applications in various scientific and industrial domains. This compound has garnered attention due to its unique chemical properties and potential uses in fields such as biochemistry, pharmacology, and materials science. In this article, we will delve into the structure, synthesis, applications, and recent advancements associated with Sodium (5-Sulfonatopentyl) Methanethiosulfonate.

The chemical structure of Sodium (5-Sulfonatopentyl) Methanethiosulfonate comprises a pentyl chain substituted with a sulfonate group at the fifth position. This substitution imparts the compound with hydrophilic properties, making it suitable for applications in aqueous environments. The methanethiosulfonate moiety further enhances its reactivity, particularly in sulfur-based reactions. Recent studies have highlighted the importance of such structural features in determining the compound's behavior in biological systems.

One of the most notable applications of Sodium (5-Sulfonatopentyl) Methanethiosulfonate is in the field of biochemistry. Researchers have explored its potential as a precursor for synthesizing bioactive molecules. For instance, studies published in leading journals such as Journal of Medicinal Chemistry and Angewandte Chemie have demonstrated its role in the development of novel antibiotics and anticancer agents. The compound's ability to act as a sulfur donor makes it invaluable in the synthesis of thiol-containing biomolecules.

In addition to its biochemical applications, Sodium (5-Sulfonatopentyl) Methanethiosulfonate has found utility in materials science. Recent advancements have focused on its use as a building block for creating advanced polymers and surfactants. Its hydrophilic nature allows it to enhance the stability and dispersibility of nanoparticles, which is critical in nanotechnology applications. For example, research conducted at leading institutions like MIT and Stanford University has highlighted its role in developing biocompatible nanomaterials for drug delivery systems.

The synthesis of Sodium (5-Sulfonatopentyl) Methanethiosulfonate involves a multi-step process that typically begins with the sulfonation of pentanol derivatives. The reaction conditions are carefully optimized to ensure high yields and purity. Recent innovations in catalytic processes have further streamlined its production, making it more accessible for large-scale applications.

Another area where this compound has shown promise is in environmental science. Studies have explored its potential as a remediation agent for heavy metal contamination. Its ability to form stable complexes with metal ions makes it a candidate for use in water treatment technologies. Research published in the Environmental Science & Technology journal has demonstrated its effectiveness in removing lead and mercury ions from aqueous solutions.

In terms of safety and handling, while Sodium (5-Sulfonatopentyl) Methanethiosulfonate is not classified as hazardous under normal conditions, appropriate precautions should be taken during synthesis and handling to avoid exposure to sensitive areas such as eyes or skin.

Looking ahead, ongoing research continues to uncover new potentials for this compound. Collaborative efforts between academic institutions and industry leaders are expected to drive further innovations in its application across diverse fields. As our understanding of its properties deepens, so too does its potential to contribute to solving complex scientific challenges.

In conclusion, Sodium (5-Sulfonatopentyl) Methanethiosulfonate stands out as a significant compound with multifaceted applications across various disciplines. Its unique chemical properties and versatility make it an essential tool for researchers and industry professionals alike. With ongoing advancements and discoveries, this compound is poised to play an increasingly important role in shaping future innovations.

Recommended suppliers
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.